Cas no 21951-33-7 (1H-Pyrazole-3-carboxylicacid, 5-hydroxy-1-(4-sulfophenyl)-)

1H-Pyrazole-3-carboxylicacid, 5-hydroxy-1-(4-sulfophenyl)- Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 5-hydroxy-1-(4-sulfophenyl)-
• 5-Hydroxy-1-(4-sulphophenyl)-1H-pyrazole-3-carboxylic acid
• 5-oxo-1-(4-sulfophenyl)-2,5-dihydro-1H-pyrazole-3-carboxylic acid
• AKOS015896122
• 21951-33-7
• AMY294
• SCHEMBL1413160
• NS00027002
• 5-hydroxy-1-(4-sulfophenyl)-1H-pyrazole-3-carboxylic acid
• 3-oxo-2-(4-sulfophenyl)-1H-pyrazole-5-carboxylic acid
• DTXSID5066742
• GS-3439
• W-108542
• FWCFCFWLTZFWFS-UHFFFAOYSA-N
• SCHEMBL67421
• 51307-71-2
• AKOS022507547
• EINECS 244-677-2
• BDBM50348094
• 5-hydroxy-1-(4-sulfophenyl)pyrazole-3-carboxylic acid
• 5-oxo-1-(p-sulfophenyl)-2-pyrazoline-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-(4-sulfophenyl)-
• +Expand

• InChIKey： FWCFCFWLTZFWFS-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H8N2O6S/c13-9-5-8(10(14)15)11-12(9)6-1-3-7(4-2-6)19(16,17)18/h1-5,13H,(H,14,15)(H,16,17,18)
• SMILES： OC1N(C2C=CC(S(O)(=O)=O)=CC=2)N=C(C(O)=O)C=1

Computed Properties

• Exact Mass: 284.01034
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 284.01
• Heavy Atom Count: 19
• Complexity: 527
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 129.72
• Refractive Index: 1.694
• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.745